Cas no 96129-78-1 (4,7-Dichloro-2,3-dihydro-1h-indole)

• Product Name: 4,7-Dichloro-2,3-dihydro-1h-indole
• CAS No: 96129-78-1
• MF: C₈H₇Cl₂N
• MW: 188.053879976273
• CID: 5704344
• PubChem ID: 13480201
• Update Time: 2025-06-08

4,7-Dichloro-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 96129-78-1
• 4,7-DICHLORO-2,3-DIHYDRO-1H-INDOLE
• EN300-1145530
• AKOS009133009
• 4,7-Dichloro-2,3-dihydro-1h-indole

• Inchi： 1S/C8H7Cl2N/c9-6-1-2-7(10)8-5(6)3-4-11-8/h1-2,11H,3-4H2
• InChI Key： DCKDGTAZXHOJRS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1CCN2)Cl

Computed Properties

• Exact Mass: 186.9955546g/mol
• Monoisotopic Mass: 186.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 4,7-Dichloro-2,3-dihydro-1h-indole

Recent Advances in the Study of 4,7-Dichloro-2,3-dihydro-1H-indole (CAS: 96129-78-1): A Comprehensive Research Brief

The compound 4,7-Dichloro-2,3-dihydro-1H-indole (CAS: 96129-78-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the most notable advancements in the study of 4,7-Dichloro-2,3-dihydro-1H-indole is its application in the design of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanisms and structure-activity relationships (SAR) of these derivatives, providing valuable insights for future drug design.

In addition to its role in kinase inhibition, 4,7-Dichloro-2,3-dihydro-1H-indole has also been investigated for its potential as a scaffold for the development of antimicrobial agents. A recent preprint on bioRxiv reported the synthesis of a series of indole-based compounds, including 4,7-Dichloro-2,3-dihydro-1H-indole, which showed promising activity against drug-resistant bacterial strains. The researchers employed a high-throughput screening approach to identify the most effective derivatives, with some compounds exhibiting minimal inhibitory concentrations (MICs) in the low micromolar range.

Another area of interest is the compound's utility in organic synthesis. A 2022 paper in Organic Letters detailed a novel, one-pot synthesis method for 4,7-Dichloro-2,3-dihydro-1H-indole, which offers improved yield and scalability compared to traditional methods. This advancement is particularly significant for industrial-scale production, where efficiency and cost-effectiveness are critical. The study also explored the compound's reactivity in various coupling reactions, further expanding its synthetic applications.

Despite these promising developments, challenges remain in the optimization of 4,7-Dichloro-2,3-dihydro-1H-indole-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future research. However, the compound's structural versatility and demonstrated biological activity make it a compelling candidate for further investigation. Ongoing studies are expected to uncover new applications and refine existing ones, solidifying its place in the toolkit of medicinal chemists.

In conclusion, 4,7-Dichloro-2,3-dihydro-1H-indole (CAS: 96129-78-1) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications, from kinase inhibition to antimicrobial activity, underscore its potential as a valuable building block for drug discovery. As synthetic methodologies and biological assays continue to evolve, this compound is poised to play an even greater role in the development of next-generation therapeutics.